Cas no 1806760-25-7 (6-Chloro-2-(difluoromethyl)pyridine-3-methanol)

• Product Name: 6-Chloro-2-(difluoromethyl)pyridine-3-methanol
• CAS No: 1806760-25-7
• MF: C₇H₆ClF₂NO
• MW: 193.578447818756
• CID: 4926474
• Update Time: 2025-06-15

6-Chloro-2-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C7H6ClF2NO/c8-5-2-1-4(3-12)6(11-5)7(9)10/h1-2,7,12H,3H2
• InChI Key： YSCGSFFEWNIEJL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CO)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Additional information on 6-Chloro-2-(difluoromethyl)pyridine-3-methanol

Introduction to 6-Chloro-2-(difluoromethyl)pyridine-3-methanol (CAS No. 1806760-25-7) and Its Applications in Modern Chemical Biology

6-Chloro-2-(difluoromethyl)pyridine-3-methanol, identified by its CAS number 1806760-25-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its chloro and difluoromethyl substituents on a pyridine core, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of these functional groups not only enhances its reactivity but also contributes to its potential applications in drug discovery and development.

The pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacologically active compounds. Its ability to serve as a heterocyclic core allows for diverse interactions with biological targets, making it an indispensable component in the design of small-molecule drugs. In particular, the chloro group at the 6-position and the difluoromethyl group at the 2-position of this compound introduce specific electronic and steric effects that can modulate its biological activity.

6-Chloro-2-(difluoromethyl)pyridine-3-methanol finds utility in the synthesis of a wide range of derivatives that are being explored for their therapeutic potential. The 3-methanol moiety provides a site for further functionalization, enabling chemists to tailor the molecule’s properties for specific biological applications. Recent advancements in synthetic methodologies have highlighted this compound’s role in constructing complex molecular architectures that mimic natural products and exhibit potent biological activities.

In recent years, there has been growing interest in the development of novel compounds with enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of difluoromethyl groups has been particularly noteworthy, as these substituents are known to increase lipophilicity and metabolic resistance, thereby extending the half-life of drugs. This characteristic makes 6-Chloro-2-(difluoromethyl)pyridine-3-methanol a promising building block for next-generation therapeutics.

The pharmaceutical industry has leveraged this compound in the pursuit of innovative treatments for various diseases. For instance, researchers have utilized derivatives of 6-Chloro-2-(difluoromethyl)pyridine-3-methanol to develop inhibitors targeting enzymes involved in cancer pathways. The chloro and difluoromethyl groups contribute to the molecule’s ability to interact with key residues in these enzymes, disrupting their function and thereby inhibiting tumor growth. Preliminary studies have shown encouraging results in preclinical models, paving the way for further investigation into its potential as a lead compound.

Moreover, the compound’s versatility extends beyond oncology applications. It has been employed in the synthesis of molecules with antimicrobial properties, addressing the growing concern over antibiotic resistance. The unique structural features of 6-Chloro-2-(difluoromethyl)pyridine-3-methanol allow it to disrupt bacterial cell wall synthesis and other critical metabolic processes, offering a promising alternative to conventional antibiotics.

The synthetic strategies involving 6-Chloro-2-(difluoromethyl)pyridine-3-methanol have also been refined through modern catalytic techniques. Transition-metal-catalyzed cross-coupling reactions, for example, have enabled efficient construction of complex heterocyclic frameworks derived from this intermediate. These methods not only improve yield but also reduce unwanted byproducts, aligning with green chemistry principles and enhancing sustainability in drug development.

Another area where this compound has made significant contributions is in the field of agrochemicals. Derivatives of 6-Chloro-2-(difluoromethyl)pyridine-3-methanol have been investigated for their potential as herbicides and fungicides. The structural motifs present in this molecule contribute to its ability to interfere with plant growth regulators and pathogen enzymes, offering novel solutions for crop protection.

The exploration of 6-Chloro-2-(difluoromethyl)pyridine-3-methanol extends into materials science as well. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The presence of electron-withdrawing groups like chloro and difluoromethyl enhances charge transport capabilities, making it an attractive candidate for developing advanced electronic materials.

In conclusion, 6-Chloro-2-(difluoromethyl)pyridine-3-methanol (CAS No. 1806760-25-7) is a multifaceted compound with broad applications across multiple scientific disciplines. Its role as a key intermediate in pharmaceutical synthesis underscores its importance in modern drug discovery efforts. As research continues to uncover new possibilities for this molecule, its impact on science and technology is poised to grow even further.